Cas no 63029-22-1 (6-methyl-1,7-naphthyridin-8-amine)

• Product Name: 6-methyl-1,7-naphthyridin-8-amine
• CAS No: 63029-22-1
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 3197722
• PubChem ID: 45496219
• Update Time: 2025-07-01

6-methyl-1,7-naphthyridin-8-amine Chemical and Physical Properties

Names and Identifiers

• 1,7-NAPHTHYRIDIN-8-AMINE, 6-METHYL-
• 6-methyl-1,7-naphthyridin-8-amine
• AKOS005135645
• F1957-0093
• 63029-22-1
• STL227833
• SCHEMBL16828109

• Inchi： 1S/C9H9N3/c1-6-5-7-3-2-4-11-8(7)9(10)12-6/h2-5H,1H3,(H2,10,12)
• InChI Key： YNNFXPYZPXATOD-UHFFFAOYSA-N
• SMILES： N1C(=C2C(C=CC=N2)=CC=1C)N

Computed Properties

• Exact Mass: 159.079647300g/mol
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 6-methyl-1,7-naphthyridin-8-amine

Comprehensive Overview of 6-methyl-1,7-naphthyridin-8-amine (CAS No. 63029-22-1): Properties, Applications, and Research Insights

6-methyl-1,7-naphthyridin-8-amine, identified by its CAS number 63029-22-1, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This naphthyridine derivative features a methyl group at the 6-position and an amino group at the 8-position, which contribute to its unique chemical reactivity and biological activity. Researchers are increasingly exploring its potential as a pharmacophore in drug discovery, particularly for targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The structural motif of 1,7-naphthyridine is a hotspot in medicinal chemistry due to its resemblance to naturally occurring alkaloids. The addition of a methyl group (6-methyl) and an amine functional group (8-amine) enhances the compound's solubility and binding affinity, making it a candidate for small-molecule therapeutics. Recent studies highlight its role in modulating protein-protein interactions, a trending topic in precision medicine and AI-driven drug design.

From a synthetic perspective, CAS 63029-22-1 is often synthesized via palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution. Its purity and stability are critical for applications in high-throughput screening (HTS) and combinatorial chemistry. Analytical techniques like HPLC-MS and NMR are routinely employed to characterize this compound, addressing the growing demand for quality control in chemical libraries used for drug discovery.

Beyond pharmaceuticals, 6-methyl-1,7-naphthyridin-8-amine has potential in materials science. Its conjugated π-system and electron-donating amine group make it a candidate for organic semiconductors and fluorescent probes. This aligns with the surge in interest for sustainable materials and optoelectronic devices, as industries seek alternatives to traditional silicon-based components.

Environmental and safety profiles of 63029-22-1 are also under scrutiny, reflecting broader concerns about green chemistry. Researchers are optimizing synthetic routes to minimize waste and energy consumption, responding to the EPA’s guidelines and the UN Sustainable Development Goals (SDGs). Such efforts resonate with the increasing searches for eco-friendly synthesis and benign-by-design chemicals.

In summary, 6-methyl-1,7-naphthyridin-8-amine (CAS 63029-22-1) exemplifies the convergence of medicinal chemistry and advanced materials. Its versatility addresses key questions in drug development, molecular imaging, and sustainable technology, making it a compound of enduring relevance in both academic and industrial settings.